Cas no 1547281-94-6 (2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid)

• Product Name: 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid
• CAS No: 1547281-94-6
• MF: C₁₂H₉F₂N₃O₂
• MW: 265.215569257736
• MDL: MFCD26228387
• CID: 4780644
• Update Time: 2025-06-16

2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-Difluorophenyl)amino]-4-methylpyrimidine-5-carboxylic acid
• 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid

• MDL： MFCD26228387
• Inchi： 1S/C12H9F2N3O2/c1-6-8(11(18)19)5-15-12(16-6)17-10-3-2-7(13)4-9(10)14/h2-5H,1H3,(H,18,19)(H,15,16,17)
• InChI Key： KYXZZTNMAAKFIC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC1=NC=C(C(=O)O)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 2.2
• Topological Polar Surface Area: 75.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid (CAS No. 1547281-94-6)

2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid (CAS No. 1547281-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and difluorophenyl moiety, is a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a pyrimidine ring with a carboxylic acid functional group, makes it a versatile building block for drug discovery and development.

The growing interest in 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are particularly focused on its role in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's fluorinated aromatic ring enhances its metabolic stability and bioavailability, making it a valuable scaffold for optimizing drug candidates. Recent studies have highlighted its utility in developing targeted therapies, aligning with the trend toward personalized medicine.

In addition to its pharmaceutical relevance, CAS No. 1547281-94-6 is also explored in agrochemical applications. The difluorophenyl group is known to improve the pesticidal activity of compounds, and this molecule is no exception. Its incorporation into herbicidal and fungicidal formulations has shown promising results, addressing the increasing demand for sustainable crop protection solutions. This dual applicability in both human health and agriculture underscores its importance in modern chemical research.

The synthesis of 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyrimidine derivatives. Key steps include fluorination, amination, and carboxylation, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications. The optimization of these synthetic routes is a hot topic in organic chemistry forums and publications.

From an industrial perspective, the scalability of producing CAS No. 1547281-94-6 is a critical consideration. Manufacturers are investing in green chemistry approaches to minimize waste and reduce environmental impact. This aligns with global initiatives promoting sustainable chemical production, a topic frequently searched by professionals in the field. The compound's compatibility with continuous flow chemistry systems is another area of active investigation, as it offers potential cost and efficiency benefits.

For researchers and suppliers, the availability of high-quality 2-(2,4-Difluorophenyl)amino-4-methylpyrimidine-5-carboxylic acid is essential. Analytical standards and custom synthesis services are in high demand, particularly for academic and industrial labs focused on drug discovery. Online databases and chemical marketplaces often feature this compound under its CAS number or synonyms, making it accessible to a broad audience. Proper storage and handling protocols are emphasized to maintain its stability over time.

Looking ahead, the future of 1547281-94-6 appears promising, with ongoing studies exploring its derivatives and analogs. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, is accelerating the identification of new applications. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in innovative chemical research.